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2-fluoropropane storage and handling
guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Fluoropropane

CAS No.: 420-26-8

Cat. No.: S748858

Chemical Identity & Properties

The table below summarizes the basic identifiers and physicochemical properties of 2-Fluoropropane [1]

[2] [3].

Property Value |/ Description
CAS Number 420-26-8 [1] [2] [3]
Molecular Formula CsH7F [1][2] [3]
Molecular Weight 62.09 g/mol [2]
Common Name Isopropyl Fluoride [2] [3]
Boiling Point -10°C [2] [3]

Melting Point -133.4°C [2] [3]

Density 0.969 g/cms3 [2] [3]
Refractive Index 1.3282 [2] [3]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s748858?utm_src=pdf-body
https://www.smolecule.com/products/s748858?utm_src=pdf-interest
https://www.smolecule.com/products/s748858?utm_src=pdf-body
https://www.chemblink.com/MSDS/420-26-8MSDS.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemblink.com/MSDS/420-26-8MSDS.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemblink.com/MSDS/420-26-8MSDS.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6676913.htm
https://www.chemsrc.com/en/cas/420-26-8_514452.html
https://www.smolecule.com/products/s748858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property Value | Description

Vapor Pressure ~2580 mmHg at 25°C [3]

Hazard Identification (GHS)

The following table outlines the identified hazards according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) [2].

| Hazard Aspect | Classification | | :--- | :--- | | GHS Pictograms | Flame (GHS02) Gas Cylinder (GHS04)
Exclamation Mark (GHSO07) | | Signal Word | Danger [2] | | Hazard Statements (H-Codes) | H220:
Extremely flammable gas [2] H315: Causes skin irritation [2] H319: Causes serious eye irritation [2] H335:
May cause respiratory irritation [2] H336: May cause drowsiness or dizziness [2] | | Precautionary
Statements (P-Codes) | P260: Do not breathe gas/mist/vapor/spray [2] P271: Use only outdoors or in a well-
ventilated area [2] P280: Wear protective gloves/protective clothing/eye protection/face protection [2] | |

Transport Hazard Class | UN 3161, Liquefied flammable gas [2] [3] |

Storage & Handling Guidelines

The following workflow and recommendations are based on general safety practices for handling flammable

gases, as detailed protocols were not found in the search results.
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(Start: 2-Fluoropropane Handling)

l

Storage Step:
Store in a cool, well-ventilated area

away from ignition sources.

l

Container Step:
Ensure cylinder is properly secured

and valve cap is in place.

Environment Step:
Use only in a fume hood
or with local exhaust ventilation.

PPE Step:

Wear appropriate PPE:
- Safety glasses/goggles
- Flame-resistant lab coat
- Protective gloves

l

Leak Check Step:
Check system for leaks
with a soap solution.

l

Procedure Step:
Keep containers tightly closed.
Ground and bond equipment.

End: Safe Usage
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Storage Conditions

e Location: Store in a cool, well-ventilated area away from direct sunlight and heat sources. The
storage area temperature should be significantly below the boiling point (-10°C) to maintain the
substance as a liquid under pressure.

¢ Ignition Sources: Prohibit open flames, sparks, and hot surfaces. Use explosion-proof electrical
equipment and fittings.

e Container Integrity: Use only approved containers (e.g., pressurized gas cylinders) that are
designed for flammable gases. Ensure valves and fittings are compatible and tightly sealed.

e Segregation: Store separately from strong oxidizers.

Safe Handling Practices

¢ Ventilation: All procedures must be conducted within a certified fume hood or with equivalent local
exhaust ventilation to prevent the accumulation of flammable vapor in the air.

e Personal Protective Equipment (PPE): As a minimum, wear impact-resistant safety goggles, a
flame-resistant lab coat, and chemical-resistant gloves (e.qg., nitrile). Consult your institution's
safety officer for a complete PPE assessment.

e Leak Detection: Check all connections for leaks before use. A leak detection solution (soapy
water) can be applied to fittings; the formation of bubbles indicates a leak.

o Static Electricity Prevention: Ground and bond all equipment to prevent static discharge, which
could ignite the highly flammable vapor.

Emergency and First Aid Procedures

¢ Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer
oxygen. Seek medical attention promptly [2].

e Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with soap and
plenty of water. If irritation persists, consult a physician [2].

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Immediate medical attention is recommended [2].

Frequently Asked Questions (FAQs)
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Q1: What is the primary hazard of 2-Fluoropropane? The primary hazard is its extreme flammability

(H220). It is a liquefied gas that can form an explosive mixture with air at room temperature [2].

Q2: Can I store a 2-Fluoropropane cylinder in a standard laboratory refrigerator? No, you must not.
Standard refrigerators are not spark-proof and can act as an ignition source. Flammable materials must only

be stored in specially designed and certified explosion-safe (spark-proof) refrigerators or cabinets.

Q3: Where can I find the official Safety Data Sheet (SDS) for this chemical? The SDS is the most
authoritative source for safety information. The search results point to potential SDS availability from
suppliers like Apollo Scientific and SynQuest Laboratories [1]. You should always obtain and consult the

latest SDS from your chemical supplier.

Important Disclaimer on Information Gaps

The quantitative data in the "Chemical Identity & Properties" and "Hazard Identification" tables are sourced
from chemical databases [2] [3]. However, the detailed storage and handling guidelines are based on
general laboratory safety practices for flammable gases, as the search results did not yield a complete,

specific SDS for 2-Fluoropropane.

For any experimental work, you must obtain and follow the precise instructions in the official, up-to-

date Safety Data Sheet (SDS) provided with your chemical shipment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-fluoropropane storage and handling guidelines]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b748858#2-fluoropropane-

storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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